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Compound of Interest

Compound Name: Anilazine

Cat. No.: B1666039

Essential Safety and Handling Guide for
Anilazine

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount when handling chemical compounds. This guide provides
immediate, essential safety and logistical information for the handling of Anilazine, a fungicide,
with a focus on personal protective equipment (PPE), operational plans, and disposal
procedures.

Health Hazard Information

Anilazine is classified as a substance that can cause skin and serious eye irritation.[1][2] It
may also cause irritation to the gastrointestinal and respiratory tracts.[3][4] While it has low
acute toxicity via oral and dermal routes, it is considered fatal if inhaled.[2] It is crucial to avoid
the creation of dust when handling the solid form.[2] Anilazine is also very toxic to aquatic life
with long-lasting effects.[1][2]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to minimize exposure and ensure personal safety.
The following table summarizes the recommended PPE for handling Anilazine.
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Personal Protective

Body Part _ Specifications and Remarks
Equipment
Safety glasses with side- Must conform to EN166 or
Eyes/Face )
shields or goggles NIOSH approved standards.[1]
Wear protective gloves and
clothing to prevent skin
) ) contact.[1][2] A chemical-
) Chemical-resistant gloves and ) )
Skin resistant apron is

impervious clothing

recommended when mixing,
loading, or cleaning

equipment.[5]

Respiratory

NIOSH-approved respirator

For enclosed areas: Use a
respirator with an organic
vapor-removing cartridge and
a pre-filter for pesticides
(NIOSH approval prefix TC-
23C), a canister approved for
pesticides (NIOSH approval
prefix TC-14G), or a respirator
with an organic vapor (OV)
cartridge or canister with any
N, R, or P pre-filter.[5] For
weighing and diluting neat
chemical: A NIOSH-approved
half-face respirator with an
organic vapor/acid gas
cartridge and a dust/mist filter
is recommended.[3] For
outdoor exposures: A dust/mist
filtering respirator (NIOSH
approval prefix TC-21C) or a
NIOSH-approved respirator
with any N, R, or P filter is
suitable.[5]
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Chemical-resistant footwear To protect against accidental
Footwear )
plus socks spills.[5]
) ] Recommended for overhead
Headgear Chemical-resistant headgear

exposure scenarios.[5]

Quantitative Safety Data

The following table provides key quantitative data related to the safe handling of Anilazine.

Parameter Value Reference
Oral LD50 (Rat) >4000 mg/kg [1]

Dermal LD50 (Rat) >5000 mg/kg [1]
Inhalation LC50 (Rat) >0.25 mg/I air (aerosol)/4 hr [1]

Water Solubility Insoluble [31[4]6]
Log Kow (Octanol-water

partition coefficient) 388 s

Specific Gravity 1.8at20°C [2]

Standard Operating Procedures

Handling and Storage:

Wash hands thoroughly after handling and before breaks.[1][6]

Use only in a well-ventilated area or outdoors.[2]

Avoid generating dust.[2]

Store in a tightly closed container in a locked, well-ventilated place.[2]

Anilazine is incompatible with oils and alkalis and is slightly corrosive to metals.[1][4]

Spill Response Protocol:
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In the event of a spill, follow these steps to ensure safe cleanup and containment.

 |solate the Area: Immediately isolate the spill or leak area for at least 25 meters (75 feet) for
solids.[4]

e Remove Ignition Sources: If applicable, remove all sources of ignition from the area.[4]

o Dampen the Spill: For small spills, dampen the solid material with 60-70% methanol to
prevent dust from becoming airborne.[3][4]

o Contain and Collect: Transfer the dampened material to a suitable, labeled container for
disposal.[3][4] Use absorbent paper dampened with methanol to clean up any remaining
residue.[3][4]

o Decontaminate: Wash the contaminated surfaces with 60-70% methanol followed by a soap
and water solution.[4]

o Dispose of Waste: Seal all contaminated clothing and absorbent materials in a vapor-tight
plastic bag for eventual disposal according to regulations.[4]

Disposal Plan

Proper disposal of Anilazine and its containers is crucial to prevent environmental
contamination.

» Dispose of contents and containers in accordance with all local, regional, national, and
international regulations.[2][7]

o The material may be sent to a licensed chemical destruction facility.[1]
e Do not allow the material to enter sewer systems or waterways.[2]

» Empty containers may retain product residues and should be handled as hazardous waste.
They should be taken to an approved waste handling site for recycling or disposal.[2]

Experimental Protocols Workflow
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Anilazine Handling Workflow
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Caption: A workflow diagram illustrating the key steps for safely handling Anilazine in a
laboratory setting.

Spill Response Decision Pathway
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Caption: A decision pathway for responding to an Anilazine spill, outlining steps for small and
large incidents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1666039?utm_src=pdf-body-img
https://www.benchchem.com/product/b1666039?utm_src=pdf-body
https://www.benchchem.com/product/b1666039?utm_src=pdf-custom-synthesis
https://wap.guidechem.com/msds/101-05-3.html
http://cdn.chemservice.com/product/msdsnew/External/English/N-11075%20English%20SDS%20US.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Anilazine
https://cameochemicals.noaa.gov/chemical/18259
https://pesticidestewardship.org/personal-protective-equipment/the-label-and-personal-protective-equipment/
https://pesticidestewardship.org/personal-protective-equipment/the-label-and-personal-protective-equipment/
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB7391257.htm?N=Germany
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=9101AHC4.TXT
https://www.benchchem.com/product/b1666039#personal-protective-equipment-for-handling-anilazine
https://www.benchchem.com/product/b1666039#personal-protective-equipment-for-handling-anilazine
https://www.benchchem.com/product/b1666039#personal-protective-equipment-for-handling-anilazine
https://www.benchchem.com/product/b1666039#personal-protective-equipment-for-handling-anilazine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666039?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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